Cas no 1355355-72-4 ((3-Methoxy-3-methylbutyl)hydrazine dihydrochloride)

(3-Methoxy-3-methylbutyl)hydrazine dihydrochloride is a hydrazine derivative commonly employed as a versatile reagent in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a hydrazine donor, facilitating the formation of hydrazones and other nitrogen-containing heterocycles. The dihydrochloride salt form enhances stability and solubility in aqueous and polar organic solvents, improving handling and storage. The methoxy and methyl substituents on the butyl chain contribute to controlled reactivity and selectivity in condensation reactions. This compound is particularly useful in the synthesis of active pharmaceutical intermediates, agrochemicals, and specialty chemicals, where precise functionalization is required. Its consistent purity and well-defined structure make it a reliable choice for synthetic applications.
(3-Methoxy-3-methylbutyl)hydrazine dihydrochloride structure
1355355-72-4 structure
Product Name:(3-Methoxy-3-methylbutyl)hydrazine dihydrochloride
CAS No:1355355-72-4
MF:C6H18Cl2N2O
MW:205.125919818878
CID:5692983
PubChem ID:87096213
Update Time:2026-03-11

(3-Methoxy-3-methylbutyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • MFCD32069065
    • (3-methoxy-3-methylbutyl)hydrazine;dihydrochloride
    • EN300-7437707
    • (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride
    • 1355355-72-4
    • SCHEMBL360233
    • Hydrazine, (3-methoxy-3-methylbutyl)-, hydrochloride (1:2)
    • Inchi: 1S/C6H16N2O.2ClH/c1-6(2,9-3)4-5-8-7;;/h8H,4-5,7H2,1-3H3;2*1H
    • InChI Key: LUVQKNKOLUUXPP-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(C)C(C)(C)CCNN

Computed Properties

  • Exact Mass: 204.0796186g/mol
  • Monoisotopic Mass: 204.0796186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 73.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3Ų

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Additional information on (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride

Research Brief on (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride (CAS: 1355355-72-4): Recent Advances and Applications

(3-Methoxy-3-methylbutyl)hydrazine dihydrochloride (CAS: 1355355-72-4) is a specialized hydrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique methoxy and methylbutyl functional groups, has shown promising potential in various applications, including drug synthesis, bioconjugation, and as a building block for more complex molecular architectures. Recent studies have explored its reactivity, stability, and utility in medicinal chemistry, making it a compound of interest for researchers aiming to develop novel therapeutics and diagnostic tools.

One of the key areas of research involving (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride is its role in the synthesis of hydrazone-based compounds. Hydrazones are known for their versatility in forming stable linkages with carbonyl groups, which is particularly useful in the development of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in creating hydrazone-linked prodrugs that exhibit enhanced stability under physiological conditions while maintaining the ability to release active drugs at target sites. This research highlights the compound's potential in improving the pharmacokinetic profiles of therapeutic agents.

Another significant application of (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride is in the field of bioconjugation. Researchers have utilized this compound to modify proteins, antibodies, and other biomolecules, enabling the attachment of fluorescent probes, drugs, or other functional groups. A recent study in Bioconjugate Chemistry reported the successful use of this hydrazine derivative in the site-specific labeling of antibodies, which is critical for the development of advanced diagnostic assays and therapeutic antibodies. The study emphasized the compound's high selectivity and minimal interference with the biological activity of the conjugated molecules.

In addition to its applications in drug synthesis and bioconjugation, (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride has also been investigated for its potential in catalysis and material science. A 2022 publication in ACS Catalysis described its use as a ligand in transition metal-catalyzed reactions, where it facilitated the efficient synthesis of chiral intermediates for pharmaceutical compounds. The study noted that the compound's structural features contribute to its ability to stabilize metal complexes and enhance catalytic activity, making it a valuable tool in asymmetric synthesis.

Despite its promising applications, challenges remain in the large-scale production and handling of (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride. Its sensitivity to moisture and oxidative degradation necessitates careful storage and handling conditions. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For instance, a 2023 patent application disclosed an improved synthesis route that enhances the compound's stability and yield, paving the way for its broader adoption in industrial and research settings.

In conclusion, (3-Methoxy-3-methylbutyl)hydrazine dihydrochloride (CAS: 1355355-72-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug synthesis, bioconjugation, and catalysis underscore its potential to contribute to the development of novel therapeutics and diagnostic tools. Ongoing research and technological advancements are expected to further expand its utility and address current limitations, solidifying its role as a key player in the field.

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